5,6-Dehydro-N-methyl Desloratadine
5,6-Dehydro-N-methyl Desloratadine
Brand Name:
Vulcanchem
CAS No.:
117811-18-4
VCID:
VC0030773
InChI:
InChI=1S/C20H19ClN2/c1-23-11-8-14(9-12-23)19-18-7-6-17(21)13-16(18)5-4-15-3-2-10-22-20(15)19/h2-7,10,13H,8-9,11-12H2,1H3
SMILES:
CN1CCC(=C2C3=C(C=CC4=C2N=CC=C4)C=C(C=C3)Cl)CC1
Molecular Formula:
C20H19ClN2
Molecular Weight:
322.8 g/mol
5,6-Dehydro-N-methyl Desloratadine
CAS No.: 117811-18-4
Reference Standards
VCID: VC0030773
Molecular Formula: C20H19ClN2
Molecular Weight: 322.8 g/mol
| CAS No. | 117811-18-4 |
|---|---|
| Product Name | 5,6-Dehydro-N-methyl Desloratadine |
| Molecular Formula | C20H19ClN2 |
| Molecular Weight | 322.8 g/mol |
| IUPAC Name | 13-chloro-2-(1-methylpiperidin-4-ylidene)-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,9,12,14-heptaene |
| Standard InChI | InChI=1S/C20H19ClN2/c1-23-11-8-14(9-12-23)19-18-7-6-17(21)13-16(18)5-4-15-3-2-10-22-20(15)19/h2-7,10,13H,8-9,11-12H2,1H3 |
| Standard InChIKey | UQPDCFDFUFTVEA-UHFFFAOYSA-N |
| SMILES | CN1CCC(=C2C3=C(C=CC4=C2N=CC=C4)C=C(C=C3)Cl)CC1 |
| Canonical SMILES | CN1CCC(=C2C3=C(C=CC4=C2N=CC=C4)C=C(C=C3)Cl)CC1 |
| Synonyms | 8-chloro-11-(1-methyl-4-piperidinylidene)-11H-benzo[5,6]cyclohepta[1,2-b]pyridine; |
| PubChem Compound | 22914786 |
| Last Modified | Nov 11 2021 |
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